Cas no 2411266-87-8 (N-{4-benzyl-3-(hydroxymethyl)morpholin-3-ylmethyl}-2-chloroacetamide)

• Product Name: N-{4-benzyl-3-(hydroxymethyl)morpholin-3-ylmethyl}-2-chloroacetamide
• CAS No: 2411266-87-8
• MF: C₁₅H₂₁ClN₂O₃
• MW: 312.791843175888
• CID: 5416166
• PubChem ID: 146107310
• Update Time: 2025-07-15

N-{4-benzyl-3-(hydroxymethyl)morpholin-3-ylmethyl}-2-chloroacetamide Chemical and Physical Properties

Names and Identifiers

• 2411266-87-8
• Z2596802521
• EN300-26580980
• N-[[4-Benzyl-3-(hydroxymethyl)morpholin-3-yl]methyl]-2-chloroacetamide
• N-{[4-benzyl-3-(hydroxymethyl)morpholin-3-yl]methyl}-2-chloroacetamide
• 2-Chloro-N-[[3-(hydroxymethyl)-4-(phenylmethyl)-3-morpholinyl]methyl]acetamide
• N-{4-benzyl-3-(hydroxymethyl)morpholin-3-ylmethyl}-2-chloroacetamide

• Inchi： 1S/C15H21ClN2O3/c16-8-14(20)17-10-15(11-19)12-21-7-6-18(15)9-13-4-2-1-3-5-13/h1-5,19H,6-12H2,(H,17,20)
• InChI Key： KWKWWONNGUHLIE-UHFFFAOYSA-N
• SMILES： C(NCC1(CO)COCCN1CC1=CC=CC=C1)(=O)CCl

Computed Properties

• Exact Mass: 312.1240702g/mol
• Monoisotopic Mass: 312.1240702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.225±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 503.8±40.0 °C(Predicted)
• pka: 13.99±0.46(Predicted)

Additional information on N-{4-benzyl-3-(hydroxymethyl)morpholin-3-ylmethyl}-2-chloroacetamide

Comprehensive Overview of N-{4-benzyl-3-(hydroxymethyl)morpholin-3-ylmethyl}-2-chloroacetamide (CAS No. 2411266-87-8)

The compound N-{4-benzyl-3-(hydroxymethyl)morpholin-3-ylmethyl}-2-chloroacetamide (CAS No. 2411266-87-8) is a specialized morpholine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a benzyl group, a hydroxymethyl moiety, and a chloroacetamide functional group, makes it a versatile intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting enzyme inhibition and receptor modulation, which are critical areas in modern therapeutics.

In recent years, the demand for morpholine-based compounds has surged, driven by their role in designing small-molecule drugs and bioconjugates. The presence of the chloroacetamide group in CAS 2411266-87-8 allows for selective alkylation reactions, a property highly valued in medicinal chemistry. This compound is particularly relevant in the context of cancer research and neurodegenerative disease studies, where precise molecular interactions are essential. Its hydroxymethyl substituent further enhances its solubility, making it suitable for in vitro and in vivo assays.

The synthesis of N-{4-benzyl-3-(hydroxymethyl)morpholin-3-ylmethyl}-2-chloroacetamide involves multi-step organic reactions, often starting from morpholine precursors. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given its chiral centers, stereochemical analysis is crucial to ensure its efficacy in asymmetric synthesis. This compound's stability under physiological conditions also makes it a candidate for prodrug development, a trending topic in pharmacokinetics.

From an industrial perspective, CAS 2411266-87-8 is gaining traction in custom synthesis and contract research organizations (CROs). Its compatibility with high-throughput screening (HTS) platforms aligns with the growing emphasis on drug repurposing and precision medicine. Additionally, its low toxicity profile and biodegradability address the rising demand for green chemistry solutions in pharmaceutical manufacturing.

In summary, N-{4-benzyl-3-(hydroxymethyl)morpholin-3-ylmethyl}-2-chloroacetamide represents a promising scaffold for drug design and chemical biology. Its combination of structural novelty and functional versatility positions it as a valuable tool for addressing unmet medical needs. As research continues, this compound is likely to play a pivotal role in advancing targeted therapies and biomarker discovery.